Cas no 86052-35-9 (2-Thiophenecarboxaldehyde, 5-(1,1-dimethylethoxy)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(1,1-dimethylethoxy)-
• CAS No: 86052-35-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1843406
• PubChem ID: 13056839
• Update Time: 2025-04-21

2-Thiophenecarboxaldehyde, 5-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(1,1-dimethylethoxy)-
• 5-[(2-methylpropan-2-yl)oxy]thiophene-2-carbaldehyde
• AKOS022641764
• DTXSID30516644
• 5-tert-Butoxythiophene-2-carbaldehyde
• 86052-35-9
• SCHEMBL11065521

• Inchi： 1S/C9H12O2S/c1-9(2,3)11-8-5-4-7(6-10)12-8/h4-6H,1-3H3
• InChI Key： YBDIITZERKHFOB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1OC(C)(C)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų